Cas no 2385893-32-1 (5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid)

• Product Name: 5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid
• CAS No: 2385893-32-1
• MF: C₁₅H₂₂N₄O₄
• MW: 322.359583377838
• CID: 5923369
• PubChem ID: 165949155
• Update Time: 2025-06-28

5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6739065
• 5-({1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid
• 2385893-32-1
• 5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid

• Inchi： 1S/C15H22N4O4/c1-15(2,3)23-14(22)19-6-5-10(9-19)18(4)11-7-16-12(13(20)21)17-8-11/h7-8,10H,5-6,9H2,1-4H3,(H,20,21)
• InChI Key： KNPLCVMVHVNUIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)N(C1=CN=C(C(=O)O)N=C1)C)=O

Computed Properties

• Exact Mass: 322.16410520g/mol
• Monoisotopic Mass: 322.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid

Introduction to 5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic Acid (CAS No. 2385893-32-1)

5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methylamino)pyrimidine-2-carboxylic acid), identified by its CAS number 2385893-32-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug discovery, particularly in the synthesis of bioactive molecules that target specific biological pathways.

The structure of this compound features a pyrimidine core, which is a common motif in many pharmacologically active agents. The pyrimidine ring is functionalized with various substituents that enhance its interactions with biological targets. Specifically, the presence of a Tert-butoxy carbonyl group and a methyl amino group on the pyrrolidinyl moiety contributes to its unique chemical properties and reactivity. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its binding affinity to biological receptors.

In recent years, there has been a growing interest in developing small molecule inhibitors that modulate the activity of kinases, which are enzymes involved in numerous cellular processes, including cell growth, differentiation, and apoptosis. The pyrimidine scaffold is particularly well-suited for designing kinase inhibitors due to its ability to mimic ATP binding pockets. The compound 5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid is being explored as a potential lead compound for the development of novel kinase inhibitors.

One of the most compelling aspects of this compound is its structural similarity to known kinase inhibitors, which suggests that it may exhibit similar biological activity. However, its unique substitution pattern may also confer distinct advantages, such as improved selectivity or reduced toxicity. Preliminary studies have shown that derivatives of this compound can interact with specific kinases, leading to inhibitory effects that may have therapeutic implications.

The synthesis of 5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Tert-butoxy carbonyl group provides stability to the intermediate compounds during synthesis, while the methyl amino group enhances solubility and bioavailability. Advanced synthetic techniques, such as solid-phase peptide synthesis and transition-metal-catalyzed reactions, have been employed to achieve the desired structure efficiently.

The pharmacological evaluation of this compound has revealed promising results in vitro. Studies have demonstrated its ability to inhibit the activity of certain kinases with high specificity. This selectivity is critical for developing drugs that target specific diseases while minimizing side effects. Additionally, the compound's stability under various conditions makes it a viable candidate for further development into a therapeutic agent.

In vivo studies have also provided valuable insights into the potential therapeutic applications of 5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid. Animal models have shown that the compound can effectively modulate kinase activity, leading to changes in cellular processes relevant to disease progression. These findings support its further investigation as a potential drug candidate for conditions associated with aberrant kinase activity.

The development of new drugs is often hindered by challenges such as poor bioavailability, rapid metabolism, and off-target effects. The unique structural features of this compound address some of these challenges by enhancing solubility and stability while maintaining high selectivity for biological targets. This makes it an attractive candidate for further optimization and clinical testing.

The future direction of research on 5-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-2-carboxylic acid includes exploring its potential in combination therapies and investigating its mechanism of action in greater detail. By understanding how this compound interacts with biological targets at the molecular level, researchers can identify ways to enhance its efficacy and safety profile. Additionally, exploring derivatives of this molecule may lead to the discovery of new compounds with improved properties.

The significance of this compound extends beyond its potential therapeutic applications. It serves as a valuable tool for researchers studying kinase inhibition and provides insights into the design of novel bioactive molecules. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.